Cas no 25092-28-8 ((16α)-21-Acetyloxy-16,17-dihydroxy-16,17-O-isopropylidene-pregna-1,4,9(11)-triene-3,20-dione)

• Product Name: (16α)-21-Acetyloxy-16,17-dihydroxy-16,17-O-isopropylidene-pregna-1,4,9(11)-triene-3,20-dione
• CAS No: 25092-28-8
• MF: C₂₆H₃₂O₆
• MW: 440.528688430786
• CID: 1065487
• PubChem ID: 71312810
• Update Time: 2025-04-20

(16α)-21-Acetyloxy-16,17-dihydroxy-16,17-O-isopropylidene-pregna-1,4,9(11)-triene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• (16α)-21-Acetyloxy-16,17-dihydroxy-16,17-O-isopropylidene-pregna-1,4,9(11)-triene-3,20-dione
• 16α,17,21-Trihydroxy-pregna-1,4,9(11)-triene-3,20-dione Cyclic 16,17-Acetate with Acetone
• A)-21-Acetyloxy-16,17-dihydroxy-16,17-O-isopropylidene-pregna-1,4,9(11)-triene-3,20-dione
• DTXSID50746926
• (16alpha)-21-Acetyloxy-16,17-dihydroxy-16,17-O-isopropylidene-pregna-1,4,9(11)-triene-3,20-dione
• (16
• 2-Oxo-2-[(4aS,6aS,6bS,9aR,10aS,10bS)-4a,6a,8,8-tetramethyl-2-oxo-2,4a,6,6a,9a,10,10a,10b,11,12-decahydro-6bH,8H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-6b-yl]ethyl acetate
• [2-oxo-2-[(1S,2S,4R,8S,9S,13S)-6,6,9,13-tetramethyl-16-oxo-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-11,14,17-trien-8-yl]ethyl] acetate
• 16alpha,17,21-Trihydroxy-pregna-1,4,9(11)-triene-3,20-dione Cyclic 16,17-Acetate with Acetone
• 25092-28-8

• Inchi： 1S/C26H32O6/c1-15(27)30-14-21(29)26-22(31-23(2,3)32-26)13-20-18-7-6-16-12-17(28)8-10-24(16,4)19(18)9-11-25(20,26)5/h8-10,12,18,20,22H,6-7,11,13-14H2,1-5H3/t18-,20+,22-,24+,25+,26-/m1/s1
• InChI Key： RXVCRWOAAHYCJZ-HQNWYFPVSA-N
• SMILES： O1C(C)(C)O[C@@H]2C[C@H]3[C@@H]4CCC5=CC(C=C[C@]5(C)C4=CC[C@]3(C)[C@]12C(COC(C)=O)=O)=O

Computed Properties

• Exact Mass: 440.22000
• Monoisotopic Mass: 440.21988874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.90000
• LogP: 3.84680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives